2-(2-Pyridin-2-yloxyethoxy)pyridine
Description
2-(2-Pyridin-2-yloxyethoxy)pyridine is a dipyridine derivative featuring two pyridine rings connected by an ethoxyethoxy linker. This structure positions it within a broader class of pyridine-based compounds, which are widely studied for their applications in coordination chemistry, agrochemicals, and pharmaceuticals.
Properties
CAS No. |
56446-65-2 |
|---|---|
Molecular Formula |
C12H12N2O2 |
Molecular Weight |
216.24 g/mol |
IUPAC Name |
2-(2-pyridin-2-yloxyethoxy)pyridine |
InChI |
InChI=1S/C12H12N2O2/c1-3-7-13-11(5-1)15-9-10-16-12-6-2-4-8-14-12/h1-8H,9-10H2 |
InChI Key |
KDEDFYIELMSARI-UHFFFAOYSA-N |
SMILES |
C1=CC=NC(=C1)OCCOC2=CC=CC=N2 |
Canonical SMILES |
C1=CC=NC(=C1)OCCOC2=CC=CC=N2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
While direct studies on 2-(2-Pyridin-2-yloxyethoxy)pyridine are absent in the evidence, extrapolations from analogs suggest:
- Coordination Chemistry: Its structure is ideal for forming stable metal complexes, akin to bipyridine ligands used in catalysis and photochemistry .
- Material Science: Fluorinated derivatives () exhibit unique electronic properties, suggesting applications in optoelectronics.
Data Limitations: Key parameters like melting point, solubility, and spectroscopic data for the target compound are unavailable. Further experimental characterization is needed.
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